Cas no 638-16-4 (Trithiocyanuric acid)

Trithiocyanuric acid Properties

Names and Identifiers

• Trithiocyanuric acid
• TCY
• TTCA
• s-triazine-2,4,6-trithiol
• 1,3,5-triazine-2,4,6-trithiol
• 2,4,6-trimercapto-s-triazine
• 1,3,5-triazine-2,4,6(1h,3h,5h)-trithione
• 1,3,5-triazine-2,4,6-trimercaptan
• 1,3,5-trimercaptotriazine
• 2,4,6-triazinetrithiol
• trithio-cyanuricaci
• usafth-3
• thiocyanuric acid
• trimercapto-1,3,5-triazine
• trimercaptotriazine
• 2,4,6-trimercaptotriazin8
• tmt
• trithiocyanurbic acid
• cyanuric acid, trithio
• 6-mercapto-1,3,5-triazine-2,4(1h,3h)-dithione
• 1,3,5-TRIAZINANE-2,4,6-TRITHIONE
• 2,4,6-trimercapto-1,3,5-triazine
• 2,4,6-trimercapto-s-triazole
• 2,4,6-trimercapto-symm-triazine
• 2,4,6-trimercapto-sym-triazine
• ACTOR-TCY
• TCY-70
• Trismercaptotriazine
• Trimercaptocyanuric acid
• Cyanuric acid, trithio-
• USAF TH-3
• s-Triazine-2,4,6(1H,3H,5H)-trithione
• KX0WZE0QAQ
• T
• s-Triazine-2,4,6-trithiol
• 2,6-Triazinetrithiol
• W-104871
• WLN: T6N CN ENJ BSH DSH FSH
• 6-sulfanyl-1,3-dihydro-1,3,5-triazine-2,4-dithione
• AC1264
• NCIOpen2_003580
• STK367481
• s-Triazine-2,6(1H,3H,5H)-trithione
• 1,3,5-Triazine-2,4,6-trithiol; s-Triazine-2,4,6-trithiol
• BCP18634
• s-Triazine-2,6-trithiol
• 2,6-Trimercapto-1,3,5-triazine
• UNII-KX0WZE0QAQ
• DTXSID3045067
• Trithiocyanuricacid
• Trithiocyanuric acid, 95%
• 39709-15-4
• 1,3,5-triazine-2,4,6-trithione
• T0935
• Trithiol-s-triazine
• DB-030512
• CS-W017359
• 638-16-4
• s-Triazinetrithiol
• NSC65480
• AC-24251
• Zisnet FPT
• 2,6-Trimercapto-s-triazine
• NSC-62071
• NSC 62071
• EINECS 211-322-8
• Zisnet F
• 2,4,6-TRITHIOL-1,3,5-TRIAZINE
• SCHEMBL36504
• MFCD00006052
• NSC62071
• 2060-82-4
• 2,4,6-trimercaptotriazine
• SB73672
• NS00004002
• NSC-65480
• EN300-25089009
• Q27282475
• TMT 15 (Salt/Mix)
• 1,5-Triazine-2,4,6-trimercaptan
• AKOS005443996
• 1,5-Trimercaptotriazine
• AKOS006222061
• 2,4,6-TRITHIO-5-AZAURACIL
• STR09024
• 1,5-Triazine-2,4,6(1H,3H,5H)-trithione
• NSC 65480
• AI3-61105
• SCHEMBL25841720
• CHEMBL3306346
• +Expand

• MDL： MFCD00006052
• InChIKey： WZRRRFSJFQTGGB-UHFFFAOYSA-N
• Inchi： 1S/C3H3N3S3/c7-1-4-2(8)6-3(9)5-1/h(H3,4,5,6,7,8,9)
• SMILES： C1(=S)NC(=S)NC(=S)N1

Computed Properties

• Exact Mass: 176.94900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.949
• Heavy Atom Count: 9
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 132

Experimental Properties

• LogP: 0.73770
• PSA: 155.07000
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 242.5±23.0 °C at 760 mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: 100.5±22.6 °C
• Color/Form: Yellow powder.
• Solubility: Slightly soluble in water.
• Density: 1.589 (estimate)

Trithiocyanuric acid Security Information

• RTECS：XZ2830000
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：warning
• TSCA：Yes

Trithiocyanuric acid Customs Data

• HS CODE：2933699090
• Customs Data：

  China Customs Code:

  2933699090

  Overview:

  2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%